Cas no 1805589-58-5 (Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate)

Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate structure
1805589-58-5 structure
Product Name:Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
CAS No:1805589-58-5
MF:C11H7BrF6O2
MW:365.066503763199
CID:4792744
Update Time:2023-08-17

Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
    • Inchi: 1S/C11H7BrF6O2/c1-20-8(19)4-5-2-6(10(13,14)15)9(12)7(3-5)11(16,17)18/h2-3H,4H2,1H3
    • InChI Key: WLHSYUCMXMZYPG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(F)(F)F)C=C(CC(=O)OC)C=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 330
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3

Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013019081-1g
Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
1805589-58-5 97%
1g
1,490.00 USD 2021-05-31
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